Cas no 1270258-67-7 ((3S)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOIC ACID)

• Product Name: (3S)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOIC ACID
• CAS No: 1270258-67-7
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5589154
• PubChem ID: 55268751
• Update Time: 2025-05-26

(3S)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOIC ACID
• 2-Pyridinepropanoic acid, β-amino-6-(hydroxymethyl)-, (βS)-
• N14929
• 1270258-67-7
• (3S)-3-amino-3-[6-(hydroxymethyl)pyridin-2-yl]propanoicacid
• AKOS006315922

• Inchi： 1S/C9H12N2O3/c10-7(4-9(13)14)8-3-1-2-6(5-12)11-8/h1-3,7,12H,4-5,10H2,(H,13,14)/t7-/m0/s1
• InChI Key： MRKTYNSPICFZDM-ZETCQYMHSA-N
• SMILES： C(O)(=O)C[C@H](N)C1=NC(CO)=CC=C1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 96.4Ų

Additional information on (3S)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOIC ACID

Introduction to (3S)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOIC ACID (CAS No. 1270258-67-7)

(3S)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOIC ACID is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by its CAS number 1270258-67-7, has garnered attention due to its unique structural features and its role in the development of novel therapeutic agents.

The molecular structure of (3S)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOIC ACID incorporates a pyridine ring substituted with a hydroxymethyl group, linked to a propionic acid backbone with an amino group at the third carbon position. This configuration imparts specific chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for drug discovery.

In recent years, there has been growing interest in the development of bioactive molecules that leverage the inherent flexibility and functional diversity of heterocyclic compounds. The pyridine moiety in (3S)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOIC ACID serves as a versatile scaffold, allowing for modifications that can fine-tune its biological activity. This has led to extensive research into its potential applications in medicinal chemistry.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The presence of both an amino group and a carboxylic acid group provides multiple points for functionalization, enabling chemists to design derivatives with tailored properties. Such derivatives have shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

Recent studies have highlighted the compound's potential in modulating enzyme activity and interacting with biological targets. For instance, researchers have explored its interactions with kinases and other enzymes involved in cell signaling pathways. These interactions are crucial for developing drugs that can selectively inhibit or activate specific enzymatic processes, thereby addressing various pathological conditions.

The stereochemistry of (3S)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOIC ACID, particularly the configuration at the third carbon position, plays a critical role in determining its biological efficacy. The (S)-configuration has been found to enhance binding affinity and reduce toxicity in several drug candidates. This underscores the importance of chiral chemistry in the development of effective pharmaceuticals.

Another area of interest is the compound's solubility and bioavailability. The hydroxymethyl group on the pyridine ring contributes to improved solubility in aqueous environments, which is essential for oral and intravenous administration. Additionally, the propionic acid moiety can be modified to enhance metabolic stability, ensuring that the drug remains active within the body for an extended period.

The synthesis of (3S)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOIC ACID represents a significant achievement in synthetic organic chemistry. Advanced techniques such as asymmetric catalysis have been employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications. These methods not only improve yield but also reduce environmental impact by minimizing waste and energy consumption.

In conclusion, (3S)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOIC ACID (CAS No. 1270258-67-7) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features, combined with its potential biological activities, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing global health challenges.